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Compound of Interest

Morpholine-4-carboximidamide
Compound Name:
Hydrobromide

Cat. No.: B128917

CAS Number: 157415-17-3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morpholine-4-carboximidamide hydrobromide is a chemical compound available for
research purposes.[1][2][3] This document provides a summary of its publicly available
chemical and physical properties. It is important to note that, at the time of this writing, there is
a lack of comprehensive public data regarding the biological activity, experimental protocols,
and specific applications in drug development for this compound. The information herein is
compiled from various chemical supplier databases and should be used for informational
purposes in a research context.

Chemical and Physical Properties

The following tables summarize the quantitative data available for Morpholine-4-
carboximidamide hydrobromide.

Table 1: General Chemical Information
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Property Value Source(s)
morpholine-4-

IUPAC Name carboximidamide;hydrobromid [41516171181
e
MORPHOLINOFORMAMIDIN
E HYDROBROMIDE, 4-

Synonyms ] o [7119]
Morpholinylformamidine
hydrobromide

Molecular Formula C5H12BrN30 [Lenonionii]

Molecular Weight 210.08 g/mol [10]
IOHSDHMCZXCESZ-

InChl Key [41[6]
UHFFFAOYSA-N

SMILES N=C(N1CCOCC1)N.Br [1][5][6]

Purity >95% to 98% [4][10]

) Solid; Crystals or powder or

Physical Form ) [41[6]
crystalline powder

Color White to pale cream [6]

Table 2: Physical Constants
Property Value Source(s)
Melting Point 155-165°C 9]
N ) 222.6 °C at 760 mmHg

Boiling Point ) [9]
(Predicted)

Flash Point 88.4 °C (Predicted) [9]

Water Solubility

Soluble

[9]

Table 3: Safety and Handling Information
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Aspect Information Source(s)

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [4]
irritation), H335 (May cause

respiratory irritation)

P260, P271, P280,
) P304+P340,
Precautionary Statements [4]
P305+P351+P338,

P403+P233, P405, P501

Ambient temperature, under
Storage inert gas (Argon or Nitrogen) at  [4][9][10]
2-8°C is also noted.

Sensitivity Hygroscopic 9]

Potential Applications and Research Context

Morpholine-4-carboximidamide hydrobromide is listed as an active pharmaceutical
intermediate.[6][12] The morpholine moiety is a recognized pharmacophore in medicinal
chemistry, known to be present in various compounds with a wide range of pharmacological
activities, including anticancer, anti-inflammatory, and antimicrobial properties.[13] The
carboximidamide functional group suggests potential for mimicking peptide interactions, which
could be relevant in enzyme studies. However, it must be reiterated that no specific biological
activity has been published for Morpholine-4-carboximidamide hydrobromide itself.

Conceptual Synthesis Workflow

While specific experimental protocols for the synthesis of this compound are not detailed in the
public domain, a general workflow can be conceptualized based on its structure and listed
upstream products.
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Starting Materials

Morpholine Amidinating Reagent
(CAS: 110-91-8) (e.g., 2-ethylisothiourea hydrobromide)

Synthesis Process

Reaction in suitable solvent

rude Product

Reaction Work-up
(e.g., extraction, washing)

:

Purification
(e.g., recrystallization, chromatography)

Purified Product

Final Broduct

Morpholine-4-carboximidamide
hydrobromide
(CAS: 157415-17-3)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Morpholine-4-carboximidamide
hydrobromide.

Conclusion
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Morpholine-4-carboximidamide hydrobromide is a readily available chemical for research
and development. While its physical and chemical properties are documented, a significant gap
exists in the public scientific literature regarding its biological effects and detailed experimental
applications. Researchers and drug development professionals are encouraged to view this
compound as a building block or starting point for further investigation, with the understanding
that its biological activity profile is yet to be established. Any use of this compound should be
preceded by a thorough in-house evaluation of its properties and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Morpholine-4-carboximidamide Hydrobromide: A
Technical Data Summary]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128917#morpholine-4-carboximidamide-
hydrobromide-cas-number-157415-17-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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